Cas no 68133-70-0 (1,5-dihydroxy-4-[(2-hydroxyethyl)amino]-8-(phenylamino)anthraquinone)

• Product name: 1,5-dihydroxy-4-[(2-hydroxyethyl)amino]-8-(phenylamino)anthraquinone
• CAS No: 68133-70-0
• MF: C₂₂H₁₈N₂O₅
• MW: 390.388725757599
• CID: 969019
• PubChem ID: 109547

1,5-dihydroxy-4-[(2-hydroxyethyl)amino]-8-(phenylamino)anthraquinone Chemical and Physical Properties

Names and Identifiers

• 1,5-dihydroxy-4-[(2-hydroxyethyl)amino]-8-(phenylamino)anthraquinone
• 1,5-Dihydroxy-4-[(2-hydroxyethyl)amino]-8-(phenylamino)anthracene-9,10-dione
• 1,5-Dihydroxy-4-phenylamino-8-(2-hydroxyethylamino)anthraquinone
• 1-Anilino-5-ethanolamino-4,8-dihydroxyanthraquinone
• 9,10-Anthracenedione,1,5-dihydroxy-4-((2-hydroxyethyl)amino)-8-(phenylamino)
• Einecs 268-698-1
• 9,10-Anthracenedione, 1,5-dihydroxy-4-((2-hydroxyethyl)amino)-8-(phenylamino)-
• 1,5-Dihydroxy-4-((2-hydroxyethyl)amino)-8-(phenylamino)anthraquinone
• 68133-70-0
• NS00036431
• DTXSID3071147
• 9,10-Anthracenedione, 1,5-dihydroxy-4-[(2-hydroxyethyl)amino]-8-(phenylamino)-
• 1,5-Dihydroxy-4-[(2-hydroxyethyl)amino]-8-(phenylamino)-9,10-anthracenedione
• 662JF8W3CV
• NGNAFXRFKWRTKB-UHFFFAOYSA-N

• Inchi： InChI=1S/C22H18N2O5/c25-11-10-23-13-6-8-15(26)19-17(13)21(28)20-16(27)9-7-14(18(20)22(19)29)24-12-4-2-1-3-5-12/h1-9,23-27H,10-11H2
• InChI Key： NGNAFXRFKWRTKB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC2=C3C(=C(C=C2)O)C(=O)C4=C(C=CC(=C4C3=O)O)NCCO

Computed Properties

• Exact Mass: 390.12200
• Monoisotopic Mass: 390.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 118.89000
• LogP: 3.16700